Cas no 2228979-33-5 (3-(3-bromothiophen-2-yl)-4,4-difluorobutanoic acid)

• Product Name: 3-(3-bromothiophen-2-yl)-4,4-difluorobutanoic acid
• CAS No: 2228979-33-5
• MF: C₈H₇BrF₂O₂S
• MW: 285.10578751564
• CID: 6508738
• PubChem ID: 165836277
• Update Time: 2025-07-23

3-(3-bromothiophen-2-yl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromothiophen-2-yl)-4,4-difluorobutanoic acid
• 2228979-33-5
• EN300-1948471

• Inchi： 1S/C8H7BrF2O2S/c9-5-1-2-14-7(5)4(8(10)11)3-6(12)13/h1-2,4,8H,3H2,(H,12,13)
• InChI Key： SWQANLIMAAMWLK-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C(C(F)F)CC(=O)O

Computed Properties

• Exact Mass: 283.93182g/mol
• Monoisotopic Mass: 283.93182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(3-bromothiophen-2-yl)-4,4-difluorobutanoic acid

Professional Introduction to Compound with CAS No. 2228979-33-5 and Product Name: 3-(3-bromothiophen-2-yl)-4,4-difluorobutanoic acid

The compound with the CAS number 2228979-33-5 and the product name 3-(3-bromothiophen-2-yl)-4,4-difluorobutanoic acid represents a significant advancement in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both a bromothiophene moiety and difluorobutanoic acid moiety in its molecular structure endows it with distinct chemical properties that make it a valuable scaffold for further chemical modifications and biological evaluations.

Recent research in the field of drug discovery has highlighted the importance of heterocyclic compounds in medicinal chemistry. Among these, thiophene derivatives have been extensively studied due to their broad spectrum of biological activities. The bromothiophene unit in this compound not only contributes to its structural complexity but also provides a reactive site for further functionalization. This reactivity has been exploited in various synthetic strategies to develop more complex molecules with enhanced pharmacological properties.

The introduction of difluorobutanoic acid into the molecular framework introduces fluorine atoms, which are known to play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. Fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall solubility of the compound. These characteristics make 3-(3-bromothiophen-2-yl)-4,4-difluorobutanoic acid a promising candidate for further exploration in drug development.

In recent years, there has been a growing interest in the synthesis and characterization of multifunctional compounds that combine different pharmacophoric elements. The compound under discussion exemplifies this trend by integrating both a thiophene ring and a difluorinated side chain. Such structural features have been shown to contribute to enhanced biological activity and selectivity. For instance, studies have demonstrated that thiophene derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties, while difluorinated compounds often show improved bioavailability and reduced toxicity.

The synthesis of 3-(3-bromothiophen-2-yl)-4,4-difluorobutanoic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The key step involves the bromination of a thiophene derivative followed by the introduction of fluorine atoms at the desired positions. Advanced synthetic techniques such as cross-coupling reactions and fluorination methods have been employed to achieve this transformation efficiently. The successful synthesis of this compound underscores the growing sophistication of synthetic organic chemistry and its impact on drug discovery.

Once synthesized, the compound is subjected to rigorous biological evaluation to assess its potential therapeutic applications. Various in vitro and in vivo models are used to evaluate its efficacy against different disease targets. Preliminary studies have shown promising results, indicating that 3-(3-bromothiophen-2-yl)-4,4-difluorobutanoic acid may exhibit significant activity against certain types of cancer cells. These findings are particularly exciting as they suggest new avenues for developing novel anticancer agents.

The structural features of this compound also make it an attractive scaffold for further derivatization. By modifying either the bromothiophene or the difluorobutanoic acid moiety, chemists can generate a library of related compounds with tailored properties. This approach allows for the systematic optimization of biological activity and pharmacokinetic profiles. Such libraries are invaluable tools in drug discovery pipelines, enabling researchers to identify lead compounds with high potential for further development.

Computational methods have also played an increasingly important role in the study of this compound. Molecular modeling techniques can be used to predict how 3-(3-bromothiophen-2-yl)-4,4-difluorobutanoic acid interacts with biological targets at the molecular level. These predictions can guide experimental efforts by identifying key binding sites and potential areas for structural optimization. The integration of computational chemistry with experimental biology has significantly accelerated the drug discovery process.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to fully realize its potential as a therapeutic agent. As our understanding of complex biological systems continues to grow, compounds like 3-(3-bromothiophen-2-yl)-4,4-difluorobutanoic acid will undoubtedly play a crucial role in shaping the future of medicine.